2-[(4-Bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole

• IUPAC Name: 2-[(4-bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C18H13BrN2S/c19-15-8-6-13(7-9-15)10-16-11-21-12-17(20-18(21)22-16)14-4-2-1-3-5-14/h1-9,11-12H,10H2
• InChI Key: YKXPYSHFORAZOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C=C(SC3=N2)CC4=CC=C(C=C4)Br
• Molecular Formula: C18H13BrN2S
• Molecular Weight: 369.3 g/mol

Description

2-[(4-Bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole is a heterocyclic compound that belongs to the class of imidazo[2,1-b][1,3]thiazoles. This compound is characterized by its unique structure, which includes a thiazole ring fused with an imidazole ring, and substituted with a bromophenyl and a phenyl group. The presence of these groups imparts specific chemical and biological properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminothiazole with an α-bromoacetophenone derivative in the presence of a base such as potassium carbonate. The reaction is usually carried out in a polar solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and higher yields. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-[(4-Bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones, and reduction to form thioethers.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck coupling to form more complex molecules.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield an aminophenyl derivative, while oxidation can produce a sulfone derivative .

Scientific Research Applications

2-[(4-Bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of 2-[(4-Bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole involves its interaction with specific molecular targets. For instance, in cancer research, it has been shown to bind to DNA and inhibit topoisomerase II, leading to DNA double-strand breaks and cell death. This compound can also modulate various signaling pathways, contributing to its biological effects .

Comparison with Similar Compounds

Similar Compounds

2-Phenylimidazo[2,1-b][1,3]thiazole: Lacks the bromophenyl group, resulting in different chemical and biological properties.

4-Bromo-2-phenylimidazo[2,1-b][1,3]thiazole: Similar structure but with the bromine atom directly attached to the thiazole ring.

Uniqueness

The presence of both the bromophenyl and phenyl groups in 2-[(4-Bromophenyl)methyl]-6-phenylimidazo[2,1-b][1,3]thiazole imparts unique chemical reactivity and biological activity. This makes it a valuable compound for developing new therapeutic agents and materials with specific properties .